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Compound of Interest

Compound Name: 5-Bromoquinolin-6-ol

Cat. No.: B180085 Get Quote

Quantitative data for 5-Bromoquinolin-6-ol is sparse. The following tables summarize the

available information for the target compound and provide a comparative analysis with its

isomers for which more extensive data has been published.

Table 1: Core Properties of 5-Bromoquinolin-6-ol

Property Value

CAS Number 115581-09-4[1]

Molecular Formula C₉H₆BrNO[1]

Molecular Weight 224.06 g/mol [1]

Table 2: Comparative Physical Properties of Bromoquinoline Isomers
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Property
5-Bromoquinolin-8-
ol

6-Bromoquinolin-4-
ol

5-Bromoquinoline

CAS Number 1198-14-7[2] 145369-94-4[3] 4964-71-0[4]

Molecular Formula C₉H₆BrNO[2][5] C₉H₆BrNO[3] C₉H₆BrN[4]

Molecular Weight 224.05 g/mol [2][5] 224.05 g/mol [3] 208.05 g/mol [4]

Melting Point 127 °C[2][6][7] 283 °C (lit.)[3] 43-48 °C[4]

Boiling Point
362.7 ± 22.0 °C

(Predicted)[2]
Not Available 164-166 °C (lit.)

pKa
3.77 ± 0.10

(Predicted)[2]
Not Available Not Available

Flash Point 173.2 °C[2] Not Available
>110 °C (>230 °F) -

closed cup[4]

Density
1.5708 (rough

estimate)[2]
Not Available Not Available

Vapor Pressure
9.07E-06 mmHg at

25°C[2]
Not Available Not Available

Appearance Not Available Not Available
Yellow to brown

solid[8]

Solubility

Insoluble in water;

Soluble in ethanol,

methanol, DMSO[9]

Not Available

Moderately soluble in

organic solvents

(ethanol,

dichloromethane);

Less soluble in

water[8]

Note: The properties of 5,7-dibromoquinolin-8-ol suggest that increased bromination and the

presence of a hydroxyl group contribute to low water solubility and higher solubility in organic

solvents[9].

Experimental Protocols
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The determination of the physical properties of a compound like 5-Bromoquinolin-6-ol is
fundamental for its characterization and application. Below are standard methodologies for

these measurements.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.

Methodology: A small, finely ground sample of the crystalline compound is packed into a

capillary tube sealed at one end. This tube is then placed within a calibrated heating

apparatus, such as a Mel-Temp or a Thiele tube. The sample is heated at a slow, controlled

rate (typically 1-2 °C per minute) and observed. The temperature range from the appearance

of the first liquid droplet to the complete liquefaction of the solid is recorded as the melting

point. For pure compounds, this range is typically narrow.

Solubility Assessment
Understanding a compound's solubility is crucial for its formulation and use in various

applications.

Methodology: To determine qualitative solubility, a small amount of the solute (5-
Bromoquinolin-6-ol) is added to a test tube containing a specific solvent (e.g., water,

ethanol, DMSO). The mixture is agitated, and the substance is observed to see if it

dissolves. For quantitative analysis, a saturated solution is prepared at a specific

temperature. The concentration of the dissolved solute is then determined using techniques

such as gravimetric analysis (after solvent evaporation) or spectrophotometry, if the

compound has a chromophore.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a typical workflow for the characterization of the physical

properties of a new or uncharacterized compound like 5-Bromoquinolin-6-ol.
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(if thermally stable)
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Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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